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An In-Depth Technical Guide to 2-Chloro-4-methoxy-L-phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-4-methoxy-L-
phenylalanine, a synthetically derived, non-proteinogenic amino acid. While a dedicated CAS

(Chemical Abstracts Service) number for this specific molecule is not readily available in

common chemical databases, this guide will extrapolate its properties, synthesis, and potential

applications from closely related analogs and the foundational principles of medicinal

chemistry. This document is intended to serve as a foundational resource for researchers and

drug development professionals interested in the strategic use of halogenated and

methoxylated amino acids in peptide and small molecule design. We will delve into the

rationale behind its molecular design, propose a viable synthetic route, and discuss its potential

impact on pharmacological properties.
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The precise modification of amino acid side chains is a cornerstone of modern drug discovery.

The introduction of substituents like halogens and methoxy groups can profoundly influence a

molecule's conformational preferences, metabolic stability, and binding interactions with

biological targets.[1][2] 2-Chloro-4-methoxy-L-phenylalanine represents a unique

combination of these functional groups on a phenylalanine scaffold.

The 2-chloro substituent introduces steric bulk and an electron-withdrawing group ortho to

the benzyl side chain. This can enforce a specific torsional angle (χ1) and potentially engage

in halogen bonding or other specific interactions within a protein binding pocket.[2]

The 4-methoxy group, in the para position, is a well-known modulator of electronic properties

and can serve as a hydrogen bond acceptor. Its presence can also influence the lipophilicity

and metabolic profile of the parent molecule.[1][2]

This guide will treat 2-Chloro-4-methoxy-L-phenylalanine as a novel molecular entity and

provide the necessary theoretical and practical framework for its synthesis and utilization.

Physicochemical and Structural Properties
While experimental data for the target molecule is unavailable, we can predict its properties

based on known data from its structural parents: 2-Chloro-L-phenylalanine and 4-Methoxy-L-

phenylalanine.

Table 1: Comparison of Physicochemical Properties
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Property
2-Chloro-L-
phenylalanine

4-Methoxy-L-
phenylalanine

Predicted: 2-
Chloro-4-methoxy-
L-phenylalanine

CAS Number 103616-89-3[3][4][5] 6230-11-1[6] Not Available

Molecular Formula C₉H₁₀ClNO₂[3][4][5] C₁₀H₁₃NO₃ C₁₀H₁₂ClNO₃

Molecular Weight 199.6 g/mol [3][4] 195.21 g/mol 229.66 g/mol

Melting Point 227 - 235 °C[5] 259-261 °C (dec.)[6]

Expected to be a

crystalline solid with a

high melting point.

Solubility

Slightly soluble in

ethanol.[3] Insoluble in

water.[7]

Soluble in aqueous

acid.[6]

Predicted to have low

solubility in water,

enhanced in acidic or

basic solutions.

Appearance
White to off-white

crystalline powder.[5]

White to very slightly

beige powder.[6]

Expected to be a

white to off-white

crystalline powder.

Proposed Synthesis Protocol
The synthesis of 2-Chloro-4-methoxy-L-phenylalanine can be approached through several

established methods for asymmetric amino acid synthesis. A plausible and efficient route would

involve the asymmetric alkylation of a glycine-derived Schiff base, a method known for its

reliability and stereocontrol.

Experimental Workflow: Asymmetric Synthesis
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Step 1: Precursor Synthesis

Step 2: Asymmetric Alkylation Step 3: Deprotection

2-Chloro-4-methoxybenzyl bromide

Alkylated Intermediate

Base (e.g., 50% KOH)

Glycine Schiff Base
(e.g., from benzophenone) Reactant

Phase-Transfer Catalyst
(e.g., O-allyl-N-(9-anthracenylmethyl)cinchonidinium bromide)

Catalyst
Acid Hydrolysis
(e.g., 3M HCl)

Input 2-Chloro-4-methoxy-L-phenylalanine
Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8177436/docs#2-chloro-4-methoxy-l-phenylalanine-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b8177436/docs#2-chloro-4-methoxy-l-phenylalanine-cas-number
https://www.benchchem.com/product/b8177436/docs#2-chloro-4-methoxy-l-phenylalanine-cas-number
https://www.benchchem.com/product/b8177436?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8177436?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

